6-(3,4-Dimethoxyphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 6-(3,4-dimethoxyphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C13H13NO3/c1-16-11-7-6-9(8-12(11)17-2)10-4-3-5-13(15)14-10/h3-8H,1-2H3,(H,14,15)
• InChI Key: WXWVNKYOCHEEPY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC=CC(=O)N2)OC
• Molecular Formula: C13H13NO3
• DSSTOX Substance ID: DTXSID10682957
• Molecular Weight: 231.25 g/mol
• CAS RN: 34672-75-8

Description

6-(3,4-Dimethoxyphenyl)-2-hydroxypyridine, 95% (6-DMPH-2H), is a crystalline compound with a molecular weight of 193.22 g/mol. It is an aromatic compound with a phenolic group. 6-DMPH-2H is used in a variety of scientific research applications, including synthesis, biochemical and physiological studies, and laboratory experiments.

Mechanism of Action

The mechanism of action of 6-(3,4-Dimethoxyphenyl)-2-hydroxypyridine, 95% is not well understood. However, it is believed to act as an inhibitor of cytochrome P450 enzymes. Inhibition of these enzymes can lead to changes in the metabolism of various compounds, resulting in changes in the levels of various metabolites in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-(3,4-Dimethoxyphenyl)-2-hydroxypyridine, 95% are not well understood. However, it is believed to act as an inhibitor of cytochrome P450 enzymes, which can lead to changes in the metabolism of various compounds. In addition, 6-(3,4-Dimethoxyphenyl)-2-hydroxypyridine, 95% has been shown to inhibit cell signaling pathways, resulting in changes in cell growth and differentiation.

Advantages and Limitations for Lab Experiments

The main advantage of using 6-(3,4-Dimethoxyphenyl)-2-hydroxypyridine, 95% in laboratory experiments is that it is relatively easy to synthesize and is readily available. Additionally, it is relatively stable and can be stored for long periods of time. However, one limitation of using 6-(3,4-Dimethoxyphenyl)-2-hydroxypyridine, 95% in laboratory experiments is that it is not very soluble in water, so it must be dissolved in organic solvents in order to be used in experiments.

Future Directions

There are several potential future directions for research involving 6-(3,4-Dimethoxyphenyl)-2-hydroxypyridine, 95%. These include further studies on the mechanism of action of 6-(3,4-Dimethoxyphenyl)-2-hydroxypyridine, 95%, its biochemical and physiological effects, and its potential applications in drug development. Additionally, further studies could be conducted to explore the potential therapeutic applications of 6-(3,4-Dimethoxyphenyl)-2-hydroxypyridine, 95%, such as its use as an anti-cancer agent. Finally, further studies could be conducted to explore the potential use of 6-(3,4-Dimethoxyphenyl)-2-hydroxypyridine, 95% in the synthesis of novel compounds.

Synthesis Methods

6-(3,4-Dimethoxyphenyl)-2-hydroxypyridine, 95% can be synthesized by the reaction of 3,4-dimethoxyphenol (DMP) and 2-hydroxypyridine (2H) in aqueous ethanol. The reaction is catalyzed by a base such as potassium hydroxide, and the product is isolated by recrystallization from aqueous ethanol. The yield of the reaction is typically 95%.

Scientific Research Applications

6-(3,4-Dimethoxyphenyl)-2-hydroxypyridine, 95% has been used in a variety of scientific research applications, including synthesis, biochemical and physiological studies, and laboratory experiments. It has been used in the synthesis of various compounds, including 2-hydroxy-6-(3,4-dimethoxyphenyl)-pyridine (2H-6-DMPP), which is used as a reagent in the synthesis of other compounds. 6-(3,4-Dimethoxyphenyl)-2-hydroxypyridine, 95% has also been used in biochemical studies to study the enzymatic activity of various enzymes, such as cytochrome P450, and in physiological studies to study the effects of various compounds on cell signaling pathways.